Cas no 75-93-4 (Sulfuric acid,monomethyl ester)

• Product Name: Sulfuric acid,monomethyl ester
• CAS No: 75-93-4
• MF: CH₄O₄S
• MW: 112.105059623718
• CID: 564750
• PubChem ID: 6412
• Update Time: 2025-11-02

Sulfuric acid,monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monomethyl ester
• methyl hydrogen sulfate
• methyl hydrogen sulphate
• Methoxysulfonic acid
• Methyl bisulfate
• Methyl sulfate
• Methylsulfuric acid
• methylsulphuric acid
• MONOMETHYL SULFATE
• monomethyl sulphate
• sulfuric acid monoester
• DTXSID2047983
• EINECS 200-916-2
• JZMJDSHXVKJFKW-UHFFFAOYSA-N
• V5B
• CHEMBL3219364
• methyl sulphate
• sulfuric acid monomethyl ester
• methylsulfate
• C02704
• methanol sulfate
• R24I7CLU7K
• PD055412
• Sulfuric acid, monomethyl ester
• SCHEMBL5991
• Q2823290
• CS-0248164
• 75-93-4
• UNII-R24I7CLU7K
• CHEBI:17760
• METHYL SULFATE [MI]
• SCHEMBL1402178
• NS00078903
• EN300-392840
• MFCD00067710

• Inchi： 1S/CH4O4S/c1-5-6(2,3)4/h1H3,(H,2,3,4)
• InChI Key： JZMJDSHXVKJFKW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC

Computed Properties

• Exact Mass: 111.98300
• Monoisotopic Mass: 111.98302978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: d415 1.45-1.47
• Refractive Index: 1.4490 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 71.98000
• LogP: 0.51640

Sulfuric acid,monomethyl ester Security Information

• Hazardous Material transportation number：UN 2927
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters

Additional information on Sulfuric acid,monomethyl ester

Comprehensive Overview of Sulfuric acid, monomethyl ester (CAS No. 75-93-4)

Sulfuric acid, monomethyl ester, also known as methyl hydrogen sulfate, is a chemical compound with the CAS number 75-93-4. This organic sulfate ester is widely used in various industrial applications due to its unique chemical properties. The compound is formed by the esterification of sulfuric acid with methanol, resulting in a versatile intermediate that plays a crucial role in organic synthesis and other specialized processes.

The molecular formula of Sulfuric acid, monomethyl ester is CH₄O₄S, and it typically appears as a colorless to pale yellow liquid. Its molecular weight is 112.11 g/mol, and it has a density of approximately 1.35 g/cm³ at room temperature. The compound's boiling point ranges between 180-190°C, making it suitable for various high-temperature applications. Researchers and industry professionals often search for information about "methyl hydrogen sulfate properties" or "Sulfuric acid monomethyl ester uses" to understand its behavior in different environments.

One of the primary applications of Sulfuric acid, monomethyl ester is as an intermediate in organic synthesis. It serves as a valuable reagent in the production of various specialty chemicals, including pharmaceuticals, agrochemicals, and dyes. The compound's ability to act as both an acid and an ester makes it particularly useful in complex chemical transformations. Recent trends in green chemistry have led to increased interest in "eco-friendly applications of Sulfuric acid esters" and "sustainable synthesis using methyl hydrogen sulfate".

In the pharmaceutical industry, Sulfuric acid, monomethyl ester finds application as a protecting group for hydroxyl functions during multi-step synthesis. Its selective reactivity allows chemists to control reaction pathways precisely, making it indispensable in the production of complex drug molecules. The growing demand for "pharmaceutical intermediates CAS 75-93-4" reflects the compound's importance in modern drug development.

The compound also plays a role in polymer chemistry, where it's used as a catalyst or modifying agent in certain polymerization processes. Its unique properties help control polymer chain length and branching, which are critical factors in determining the final material properties. Industry professionals frequently search for "polymer modification with Sulfuric acid esters" and "methyl hydrogen sulfate in material science" to explore these applications further.

From a safety perspective, proper handling of Sulfuric acid, monomethyl ester requires understanding its chemical behavior. While not classified as hazardous under normal conditions, it should be stored in cool, dry places away from strong bases and oxidizing agents. The increasing focus on workplace safety has led to more searches for "safe handling of CAS 75-93-4" and "storage conditions for methyl hydrogen sulfate".

The global market for Sulfuric acid, monomethyl ester has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts often track trends related to "Sulfuric acid esters market growth" and "CAS 75-93-4 production trends". The compound's versatility ensures continued demand across multiple sectors, with Asia-Pacific emerging as a significant production and consumption region.

Recent advancements in analytical techniques have improved the characterization of Sulfuric acid, monomethyl ester. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed structural information that helps researchers understand its reactivity patterns better. Scientific queries about "spectral data of methyl hydrogen sulfate" and "analytical methods for Sulfuric acid esters" have become more common in academic circles.

Environmental considerations regarding Sulfuric acid, monomethyl ester have gained attention in recent years. While the compound is biodegradable under appropriate conditions, proper waste management practices are essential. The rise of environmental consciousness has increased searches for "biodegradation of CAS 75-93-4" and "eco-disposal of Sulfuric acid esters".

Future research directions for Sulfuric acid, monomethyl ester include exploring its potential in new catalytic systems and investigating its behavior in novel solvent environments. The scientific community continues to show interest in "emerging applications of methyl hydrogen sulfate" and "innovative uses of Sulfuric acid monomethyl ester". These developments promise to expand the compound's utility across additional industrial sectors.

Quality control measures for Sulfuric acid, monomethyl ester typically involve purity assessment through titration or chromatographic methods. Manufacturers and purchasers often search for "specifications of CAS 75-93-4" and "quality standards for methyl hydrogen sulfate" to ensure they meet application requirements. The compound is generally available in various purity grades, ranging from technical to high-purity analytical standards.

Transportation and logistics considerations for Sulfuric acid, monomethyl ester follow standard chemical shipping protocols. Proper packaging in resistant containers and adherence to transportation regulations ensure safe delivery. Industry professionals frequently look up "shipping requirements for Sulfuric acid esters" and "packaging standards for CAS 75-93-4" to maintain compliance.

In conclusion, Sulfuric acid, monomethyl ester (CAS No. 75-93-4) remains an important chemical intermediate with diverse applications across multiple industries. Its unique combination of properties continues to make it valuable in organic synthesis, pharmaceutical production, and material science. As research progresses and industrial needs evolve, this versatile compound is likely to find even broader applications in the future.